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Compound of Interest

Compound Name: Allyl methyl disulfide
CAS No.: 2179-58-0
Cat. No.: B1223162
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of allyl
methyl disulfide, a significant organosulfur compound found in garlic and possessing various
biological activities. The information is presented to support research, scientific analysis, and
drug development endeavors.

Core Physical Properties

Allyl methyl disulfide is a colorless liquid and is recognized as one of the primary bioactive
components in fresh garlic paste.[1][2] Its physical characteristics are crucial for understanding
its behavior in various experimental and biological systems.

Quantitative Data Summary

The following table summarizes the key quantitative physical properties of allyl methyl
disulfide compiled from various sources.
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Physical Property

Value

Conditions

Source(s)

Boiling Point

30.00 - 33.00 °C

@ 20.00 mm Hg

[1]3]

83.00 - 84.00 °C

@ 170.00 mm Hg

141.4 °C @ 760 mm Hg

Solubility Slightly soluble In water [1]
Soluble In alcohol

477.1 mg/L

(estimated)

In water @ 25 °C

Experimental Protocols

While specific experimental records for the determination of the above-listed values for allyl

methyl disulfide are not readily available in the provided search results, the following are

detailed, generalized methodologies for determining the boiling point and solubility of a liquid

compound such as allyl methyl disulfide.

Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.[4]

Apparatus:

e Thiele tube

e Thermometer

e Small test tube

o Capillary tube (sealed at one end)

» Heating source (e.g., Bunsen burner)

¢ Mineral oil
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Procedure:

A small volume of allyl methyl disulfide is placed into the small test tube.

The capillary tube is inserted into the test tube with the open end down.

The test tube is attached to the thermometer.

The thermometer and attached tube are placed in the Thiele tube containing mineral oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
capillary tube.

The heating is stopped, and the apparatus is allowed to cool.

The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[4]

Solubility Determination (Shake-Flask Method)

This is a common method for determining the solubility of a substance in a specific solvent.[5]

Apparatus:

Conical flasks with stoppers

Shaking incubator or orbital shaker

Analytical balance

Centrifuge

Analytical instrumentation for quantification (e.g., GC-MS)

Procedure:
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An excess amount of allyl methyl disulfide is added to a known volume of the solvent (e.g.,
water, ethanol) in a conical flask.

The flask is securely stoppered and placed in a shaking incubator set to a constant
temperature (e.g., 25 °C).

The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.

After shaking, the suspension is allowed to stand to let the undissolved solute settle.

A sample of the supernatant is carefully withdrawn and centrifuged to remove any remaining
undissolved droplets.

The concentration of allyl methyl disulfide in the clear supernatant is then determined
using a suitable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-
MS).

Visualized Pathways and Workflows
Metabolic Pathway of Allyl Methyl Disulfide

Allyl methyl disulfide undergoes a series of metabolic transformations in the body. The
process begins with its reduction, followed by methylation and oxidation to form its key
metabolites.[2][6]
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Metabolic Pathway of Allyl Methyl Disulfide.

Inhibition of NF-kB Signhaling Pathway
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Allyl methyl disulfide has been shown to inhibit the secretion of pro-inflammatory cytokines,
such as IL-8, by suppressing the NF-kB signaling pathway.[1]

Inhibition of NF-kB Signaling Pathway by AMDS
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AMDS Inhibition of the NF-kB Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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